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Compound of Interest

Compound Name: Basic Yellow 87

CAS No.: 116844-55-4

Cat. No.: B1141925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a general technical overview of the spectral properties of

Basic Yellow 87 and the methodologies for their determination. Specific spectral data for Basic

Yellow 87, such as its full absorption and emission spectra, molar absorptivity, and quantum

yield, are not readily available in published scientific literature. The experimental protocols

described herein are general best-practice guidelines for the spectral analysis of dyes and may

require optimization for Basic Yellow 87.

Introduction
Basic Yellow 87, a cationic dye, sees application in various industries, including as a colorant in

cosmetics.[1][2][3] A thorough understanding of its spectral properties is crucial for its

application in research and development, particularly in areas such as formulation

development, quality control, and safety assessments. This guide provides an overview of the

known chemical and physical properties of Basic Yellow 87 and details the standard

experimental protocols for characterizing its spectral behavior.
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Chemical and Physical Properties of Basic Yellow 87
A summary of the key chemical and physical properties of Basic Yellow 87 is presented in Table

1. This data has been compiled from various sources and provides a foundational

understanding of the compound.

Table 1: Chemical and Physical Properties of Basic Yellow 87

Property Value Reference(s)

Chemical Name

Pyridinium, 1-methyl-4-

((methylphenylhydrazono)meth

yl)-, methyl sulfate

[4]

CAS Number 68259-00-7 [1][4]

Alternate CAS Number 116844-55-4

Molecular Formula C₁₅H₁₉N₃O₄S [1][5]

Molecular Weight 337.4 g/mol [5][6]

Physical Form
Yellow to Orange Crystalline

Powder
[4][7][8]

Melting Point

135 - 165 °C (with

decomposition at higher

temperatures)

[4][7]

Solubility

Soluble in water and ethanol.

Water solubility reported as 40

g/L at 20 °C.

[1][2][7]

log P -1.69 [9]

λmax 437 nm [10]

Experimental Protocols for Spectral Analysis
The following sections detail the standard methodologies for determining the key spectral

properties of a dye such as Basic Yellow 87.
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Determination of UV-Vis Absorbance Spectrum
This protocol outlines the procedure for measuring the ultraviolet-visible (UV-Vis) absorbance

spectrum of a dye to determine its maximum absorption wavelength (λmax) and to establish a

calibration curve for concentration measurements.

3.1.1. Materials and Instrumentation

Spectrophotometer: A dual-beam UV-Vis spectrophotometer capable of scanning a

wavelength range of at least 200-800 nm.

Cuvettes: 1 cm path length quartz cuvettes.

Solvent: A high-purity solvent in which the dye is soluble and that is transparent in the

wavelength range of interest (e.g., deionized water, ethanol).

Analytical Balance: For accurate weighing of the dye.

Volumetric Flasks and Pipettes: For the preparation of stock and standard solutions.

3.1.2. Procedure

Preparation of a Stock Solution:

Accurately weigh a precise amount of Basic Yellow 87 powder.

Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to

prepare a stock solution of a specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

Set the desired wavelength range for the scan (e.g., 350-600 nm for a yellow dye).
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Blank Measurement:

Fill a cuvette with the pure solvent to be used as a blank.

Place the blank cuvette in the reference and sample holders of the spectrophotometer and

run a baseline correction.

Absorbance Measurement:

Rinse a cuvette with a small amount of the most dilute standard solution and then fill it.

Place the cuvette in the sample holder and record the absorbance spectrum.

Repeat this step for all standard solutions, moving from the most dilute to the most

concentrated.

Data Analysis:

From the absorbance spectrum of one of the mid-range concentrations, identify the

wavelength of maximum absorbance (λmax).

Create a calibration curve by plotting the absorbance at λmax versus the concentration of

the standard solutions.

Perform a linear regression on the data to obtain the equation of the line and the R² value.

This curve can then be used to determine the concentration of unknown samples.

Determination of Fluorescence Emission Spectrum
This protocol describes the measurement of the fluorescence emission spectrum of a dye to

identify its emission maximum and relative quantum yield.

3.2.1. Materials and Instrumentation

Spectrofluorometer: An instrument equipped with an excitation source (e.g., Xenon lamp),

excitation and emission monochromators, and a sensitive detector.

Cuvettes: 1 cm path length quartz fluorescence cuvettes.
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Solvent: A high-purity, non-fluorescent solvent.

Quantum Yield Standard: A well-characterized fluorescent dye with a known quantum yield in

the same solvent (e.g., quinine sulfate in 0.1 M H₂SO₄).

3.2.2. Procedure

Solution Preparation:

Prepare a dilute solution of Basic Yellow 87 in the chosen solvent. The absorbance of the

solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter

effects.

Prepare a solution of the quantum yield standard with a similar absorbance at the same

excitation wavelength.

Spectrofluorometer Setup:

Turn on the spectrofluorometer and allow the lamp to stabilize.

Set the excitation wavelength to the λmax determined from the UV-Vis absorbance

spectrum.

Set the emission wavelength range to be scanned, starting from a wavelength slightly

longer than the excitation wavelength to avoid scattered light.

Fluorescence Measurement:

Record the fluorescence emission spectrum of the solvent blank.

Record the fluorescence emission spectrum of the Basic Yellow 87 solution.

Record the fluorescence emission spectrum of the quantum yield standard.

Data Analysis:

Subtract the solvent blank spectrum from the sample and standard spectra.
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Determine the wavelength of maximum fluorescence emission for Basic Yellow 87.

The relative fluorescence quantum yield (Φ_s) can be calculated using the following

equation: Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s² / n_r²) where:

Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

The subscripts 's' and 'r' refer to the sample and the reference standard, respectively.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the spectral characterization of a

dye like Basic Yellow 87.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Absorbance Spectroscopy

Fluorescence Spectroscopy

Data Output

Weigh Dye

Dissolve in Solvent
(e.g., Water, Ethanol)

Prepare Stock Solution

Prepare Standard Dilutions

Setup UV-Vis Spectrophotometer

Setup Spectrofluorometer

Measure Blank (Solvent)

Measure Absorbance of Standards

Determine λmax
& Plot Calibration Curve

Use λmax for Excitation

Absorbance Spectrum Calibration Curve

Measure Blank (Solvent)

Measure Emission Spectra
(Sample & Standard)

Determine Emission Maxima
& Calculate Quantum Yield

Emission Spectrum Quantum Yield

Click to download full resolution via product page

Caption: General workflow for the spectral analysis of a dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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